![molecular formula C20H17ClN2O7S B4558703 dimethyl 5-{[({[4-chloro-3-(methoxycarbonyl)phenyl]amino}carbonothioyl)amino]carbonyl}isophthalate](/img/structure/B4558703.png)
dimethyl 5-{[({[4-chloro-3-(methoxycarbonyl)phenyl]amino}carbonothioyl)amino]carbonyl}isophthalate
Overview
Description
Dimethyl 5-{[({[4-chloro-3-(methoxycarbonyl)phenyl]amino}carbonothioyl)amino]carbonyl}isophthalate is a useful research compound. Its molecular formula is C20H17ClN2O7S and its molecular weight is 464.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 464.0444998 g/mol and the complexity rating of the compound is 696. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Research on the synthesis conditions of related compounds, like dimethyl isophthalate derivatives, reveals insights into optimal reaction conditions, such as esterification with methanol and reaction with chloropropionates, to achieve desired yields. These studies contribute to the understanding of chemical synthesis pathways and reaction mechanisms, particularly SN1 processes in the synthesis of complex organic compounds (Pen, 2014).
- Investigations into the reactions of acetylenecarboxylic acid with amines, resulting in products with common structural elements like methoxycarbonylmethylene, highlight the significance of hydrogen bonding and tautomerization in stabilizing enamine forms. This research aids in understanding the intricate dynamics of molecular structures and their transformations, which is crucial for designing novel organic compounds with specific properties (Iwanami, 1971).
Material Science and Catalysis
- Studies on the use of dimethyl isophthalate derivatives as ligands in metal-organic frameworks (MOFs) and in catalysis explore their potential in forming complex structures with specific functionalities. These applications are particularly relevant in the development of novel materials for gas storage, separation technologies, and catalytic processes, offering insights into the versatility of such compounds in material science (Wiedemann, Gamer, & Roesky, 2009).
Pharmaceutical and Biological Applications
- The antifungal activities of phthalide derivatives against plant pathogens, as studied in compounds isolated from the liquid culture of Pestalotiopsis photiniae, illustrate the potential biological applications of these compounds. Understanding their antifungal properties could lead to the development of new agrochemicals or pharmaceuticals (Yang et al., 2011).
Properties
IUPAC Name |
dimethyl 5-[(4-chloro-3-methoxycarbonylphenyl)carbamothioylcarbamoyl]benzene-1,3-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O7S/c1-28-17(25)11-6-10(7-12(8-11)18(26)29-2)16(24)23-20(31)22-13-4-5-15(21)14(9-13)19(27)30-3/h4-9H,1-3H3,(H2,22,23,24,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUOFIRUAYCXRRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)C(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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